3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione;(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate

• CAS No.: 71839-60-6
• Molecular Formula: C18H30O7
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione;(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate
• InChI: InChI=1S/C10H20O4.C8H10O3/c1-9(2,5-11)7-14-8(13)10(3,4)6-12;9-7-5-3-1-2-4-6(5)8(10)11-7/h11-12H,5-7H2,1-4H3;5-6H,1-4H2
• InChI Key: NFTBBWNCHSLRIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)COC(=O)C(C)(C)CO.C1CCC2C(C1)C(=O)OC2=O

Description

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione;(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate is a complex organic compound with significant applications in various fields This compound is known for its unique structure, which includes a hexahydrobenzofuran ring and hydroxy-dimethylpropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione involves multiple steps, including the formation of the benzofuran ring and the addition of hydroxy-dimethylpropyl groups. Common reagents used in the synthesis include cyclohexane derivatives and various catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Neopentyl glycol, hexahydrophthalic anhydride polymer: Similar in structure but differs in the functional groups attached.

1,3-Isobenzofurandione, hexahydro-, polymer with 2,2-dimethyl-1,3-propanediol: Shares the benzofuran ring but has different substituents.

Uniqueness

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This makes it a versatile compound in both research and industrial applications .